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Compound of Interest

Compound Name: 2-benzoylsulfanylacetic Acid

CAS No.: 6398-74-9

Cat. No.: B102878

Get Quote

Executive Summary & Chemical Profile
2-benzoylsulfanylacetic acid (also known as (Benzoylthio)acetic acid) presents a dual

challenge in waste management: it is an organic acid and a thioester. While often classified

merely as an irritant, its structural instability under specific pH conditions dictates the disposal

strategy.[1]

Critical Mechanism: The thioester linkage (

) is susceptible to hydrolysis.

Alkaline conditions (pH > 8): Rapidly hydrolyzes to release Benzoic Acid and Thioglycolic

Acid (Mercaptoacetic acid). The latter is toxic, corrosive, and possesses a potent, nausea-

inducing stench.[1]

Oxidizing conditions: Incompatible with strong oxidizers (e.g., Nitric Acid), posing fire

hazards.[1]
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Parameter Specification

Chemical Name 2-benzoylsulfanylacetic Acid

CAS Number 2243-35-8

Formula

Molecular Weight 196.22 g/mol

Physical State Solid (Crystalline powder)

GHS Hazards
H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.

[2] Irrit.)

Waste Category Organic Acid / Sulfur-Bearing Waste

Incompatibilities Strong Bases (Hydrolysis risk), Strong Oxidizers

The Self-Validating Segregation System[1]
To ensure safety, we do not rely on labels alone. We employ a Self-Validating System based on

chemical compatibility checks prior to consolidation. This prevents the accidental formation of

toxic thiols or exothermic reactions in waste drums.

Segregation Logic
Acidity Check: Waste stream must be Neutral or Acidic (

).

Reasoning: High pH catalyzes the cleavage of the benzoyl group, releasing free thiols.[1]

Oxidizer Screen: Waste must be free of nitrates, perchlorates, or peroxides.[1]

Reasoning: Sulfur-carbon bonds are energy-rich; mixing with oxidizers creates a

hypergolic risk.

Visualization: Segregation Decision Tree
The following logic gate ensures the material enters the correct stream.
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Waste: 2-benzoylsulfanylacetic Acid
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Figure 1: Decision tree for segregating 2-benzoylsulfanylacetic acid waste to prevent thiol

generation or fire hazards.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Context: Disposal of expired reagent or excess solid from synthesis.

Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar. Avoid metal

containers (corrosion risk from potential acid hydrolysis).
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Labeling:

Primary Label: "Hazardous Waste - Solid Organic Acid."

Secondary Warning: "Contains Sulfur - Potential Stench."

Packing:

Double-bag the solid in clear polyethylene bags before placing it in the drum.

Why? This provides a secondary containment layer if the outer drum is compromised,

preventing dust inhalation.[1]

Disposal Path: Incineration at a permitted facility (High BTU waste).

Protocol B: Liquid Waste (Mother Liquors/Solvents)
Context: Disposal of reaction mixtures containing the compound.

Solvent Compatibility Check: Ensure the carrier solvent is compatible with the "Non-

Halogenated Organic" stream (e.g., Methanol, Ethanol, DMSO).[1]

pH Adjustment (The Critical Step):

Measure pH.

If

, slowly acidify with dilute Acetic Acid or HCl to

.[1]

Causality: This stabilizes the thioester bond, preventing the release of thioglycolic acid

during storage.[1]

Consolidation: Pour into the "Organic Solvents - Non-Halogenated" carboy.

Documentation: Note "Sulfur Compounds" on the waste tag to alert the disposal vendor

(requires sulfur scrubbing during incineration).
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Emergency Contingencies: Spill Management
If 2-benzoylsulfanylacetic acid is spilled, the primary risks are dust inhalation and hydrolysis-

induced stench.[1]

Scenario Immediate Action Decontamination Agent

Dry Spill
Avoid dust.[2][3][4][5] Do not

sweep vigorously.

Scoop into bag. Wipe surface

with Weak Bleach (10%) to

oxidize any trace thiols, then

water.[1]

Wet Spill Absorb with vermiculite or clay.

Do NOT use basic cleaners

(Ammonia/Caustic). Use

detergent and water only.

Why Bleach? If hydrolysis has occurred and a "rotten egg" or "skunk" smell is detected, dilute

bleach oxidizes the smelly thiol (-SH) groups into odorless sulfonates.[1]

Regulatory & Compliance (RCRA/EPA)
While 2-benzoylsulfanylacetic acid is not explicitly P-listed or U-listed, it falls under general

characteristics:

EPA Waste Code:D002 (if liquid and pH

2).[6] If solid and neutral, it is often classified as Non-Regulated Chemical Waste pending
state regulations, but best practice dictates management as Hazardous Organic Waste.[1]

DOT Shipping: Not regulated as a dangerous good in small quantities, but bulk shipments

often fall under UN3335 (Aviation Regulated Solid, n.o.s.) if capable of causing

annoyance/discomfort (irritant).[1]

Cradle-to-Grave Workflow

Laboratory Generation Segregation
(Acidic/Sulfur Stream)

Protocol A/B 90-Day Accumulation Area
(Cool, Dry, Ventilated)

Weekly Inspection
Licensed Waste Hauler

Manifesting Incineration w/ Scrubber
(Destruction of Organics)

Final Fate
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Figure 2: Complete lifecycle of the waste from generation to thermal destruction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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